2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)-N-phenylacetamide

• IUPAC Name: 2-(3-oxo-4H-1,4-benzoxazin-2-yl)-N-phenylacetamide
• InChI: InChI=1S/C16H14N2O3/c19-15(17-11-6-2-1-3-7-11)10-14-16(20)18-12-8-4-5-9-13(12)21-14/h1-9,14H,10H2,(H,17,19)(H,18,20)
• InChI Key: VIZUJZULEYLDTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3O2
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

This compound is a derivative of 3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl acetic acid. It has a molecular formula of C10H9NO4. The average mass is 207.183 Da and the monoisotopic mass is 207.053162 Da.

Scientific Research Applications

Regioselective Synthesis

The use of a base such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) is critical for achieving a regioselective O-alkylation of 2-aminophenols with 2-bromoalkanoates to give an acyclic intermediate. This subsequently undergoes an intermolecular amidation reaction to furnish the desired 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines.

Biological Applications

We also revealed two upregulated DEGs encoding 4-hydroxy-7-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl-glucoside- beta-D-glucosidase. The reaction catalyzed by this enzyme yields DIMBOA, a powerful Poaceae-specific natural antibiotic that is produced in response to insect attack.